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Compound of Interest

Compound Name: Fiin-1

Cat. No.: B15578523 Get Quote

For immediate reference, Fiin-1 and any materials contaminated with it should be treated as

hazardous chemical waste. The absence of a specific Safety Data Sheet (SDS) for Fiin-1
necessitates a cautious approach to its disposal. This guide is based on established general

laboratory safety protocols for hazardous chemical waste and information on similar small

molecule inhibitors. Researchers, scientists, and drug development professionals must adhere

to these strict disposal procedures to ensure personal safety and environmental compliance.

Your institution's Environmental Health and Safety (EHS) office should always be consulted for

final guidance and to ensure compliance with local regulations.

Fiin-1 is a potent and irreversible FGFR inhibitor intended for research use only.[1][2] Due to its

biological activity and chemical structure, which includes halogenated components, it should be

managed as a halogenated organic waste. This category of waste is often toxic and requires

specific disposal routes.

Summary of Key Fiin-1 Information
The following table summarizes essential data for Fiin-1, gathered from various chemical

suppliers. This information is critical for understanding the compound's properties for safe

handling and disposal.
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Property Value Source(s)

CAS Number 1256152-35-8 [1][3]

Molecular Formula C₃₂H₃₉Cl₂N₇O₄ [3]

Molecular Weight 693.06 g/mol [3]

Solubility
Soluble to 100 mM in DMSO

and ethanol

Storage (Solid) Store at -20°C [3]

Biological Activity
Potent, irreversible FGFR

inhibitor
[1][2][3]

Disposal Workflow Diagram
The diagram below outlines the decision-making process and procedural flow for the proper

disposal of Fiin-1 waste, from the point of generation to its final collection by the EHS office.
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Caption: Disposal workflow for Fiin-1 from generation to EHS pickup.

Step-by-Step Disposal Protocols
Based on general guidelines for hazardous chemical waste, the following procedures are

recommended for the disposal of Fiin-1.
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Personal Protective Equipment (PPE)
Before handling any Fiin-1 waste, ensure you are wearing appropriate PPE.[4]

Eye Protection: Chemical safety goggles.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: If handling the powder outside of a fume hood or if aerosolization is

possible, use an appropriate respirator.

Unused or Expired Solid Fiin-1
Solid Fiin-1 waste must be disposed of as hazardous chemical waste.

Procedure: Do not dispose of solid Fiin-1 in the regular trash.[4] The original container with

the unused or expired compound must be treated as hazardous chemical waste. Ensure the

container is tightly sealed and the label is intact and legible.[4]

Fiin-1 Solutions
Solutions containing Fiin-1 must be collected as hazardous liquid waste.

Procedure: Collect all Fiin-1 solutions in a designated, leak-proof container with a screw-on

cap.[5] The container must be clearly labeled "HAZARDOUS WASTE" and specify all

constituents by percentage (e.g., "Fiin-1 in DMSO," "Methanol rinsate"). It is crucial to

identify the waste as "Halogenated Organic Waste." Keep the container tightly capped and

store it in secondary containment within a designated Satellite Accumulation Area (SAA) to

prevent spills.[5] Do not dispose of Fiin-1 solutions down the drain.[6][7]

Contaminated Labware and Materials
Any materials that have come into contact with Fiin-1 are considered contaminated and must

be disposed of as hazardous waste.[4]

Solid Waste: Items such as gloves, weighing paper, and pipette tips contaminated with Fiin-1
should be collected in a designated hazardous waste bag or container labeled
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"HAZARDOUS WASTE" and specifying the contaminant.[8]

Sharps: Needles and syringes used to handle Fiin-1 solutions must be disposed of in an

approved sharps container.[4]

Glassware: Contaminated glassware should be decontaminated by rinsing with a suitable

solvent (e.g., ethanol or acetone) three times.[9] The rinsate must be collected as hazardous

liquid waste.[9] If decontamination is not feasible, the glassware should be disposed of as

hazardous solid waste.

Empty Fiin-1 Containers
Empty containers that held Fiin-1 must also be disposed of as hazardous waste due to residual

contamination.[10]

Procedure: Rinse the empty container with a suitable solvent (such as ethanol or acetone)

three times.[9] Collect the rinsate as hazardous liquid waste.[9] After rinsing, deface or

remove the original label.[10] The rinsed, air-dried container should be disposed of according

to your institution's policy for hazardous waste containers. Some institutions may require the

container itself to be placed in the solid hazardous waste stream.

Spill Management
In the event of a Fiin-1 spill, cordon off the area and proceed with cleanup only if you are

trained to do so.

Procedure: Wear appropriate PPE. Absorb the spill with an inert, dry material (e.g.,

vermiculite, sand, or a commercial sorbent).[11] Collect the absorbed material using non-

sparking tools and place it in a sealed, labeled container for hazardous solid waste.

Decontaminate the spill area and report the incident to your supervisor and EHS office.

Disclaimer: This information is provided as a general guide. The disposal of chemical waste is

strictly regulated. Always consult with your institution's Environmental Health and Safety (EHS)

office for specific guidance and to ensure compliance with all applicable regulations.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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